Cas no 321533-80-6 (N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide)

• Product Name: N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide
• CAS No: 321533-80-6
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• MDL: MFCD00140764
• CID: 3938212
• PubChem ID: 3758868
• Update Time: 2025-06-08

N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N,N-dimethyl-6-(1H-pyrazol-1-yl)-
• N,N-DIMETHYL-6-(1H-PYRAZOL-1-YL)NICOTINAMIDE
• N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide
• HMS2633L16
• CHEMBL1301349
• EN300-200824
• Z295228322
• G45948
• AKOS015992359
• CS-0238771
• 321533-80-6
• N,N-dimethyl-6-pyrazol-1-ylpyridine-3-carboxamide
• DTXSID401208968
• 2F-396S
• MFCD00140764
• N,N-Dimethyl-6-(1H-pyrazol-1-yl)-3-pyridinecarboxamide
• Oprea1_265845
• SMR000333336
• MLS000696221
• WMA53380
• HMS3363C16
• SCHEMBL5437049

• MDL： MFCD00140764
• Inchi： 1S/C11H12N4O/c1-14(2)11(16)9-4-5-10(12-8-9)15-7-3-6-13-15/h3-8H,1-2H3
• InChI Key： OAGCWZGXDGLLDW-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(C=C1)N1C=CC=N1)N(C)C

Computed Properties

• Exact Mass: 216.10111102Da
• Monoisotopic Mass: 216.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide

Recent Advances in the Study of N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide (CAS: 321533-80-6)

N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide (CAS: 321533-80-6) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of oncology and inflammation. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential applications.

One of the most notable aspects of N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer. Recent research has demonstrated that this compound exhibits selective inhibition against specific kinase targets, including those involved in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed promising activity against the PI3K/AKT/mTOR pathway, a key signaling cascade in many cancers.

In addition to its kinase inhibitory properties, N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide has also been investigated for its anti-inflammatory effects. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that the compound could modulate the activity of NF-κB, a transcription factor central to inflammatory responses. This finding suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, as well as the generation of derivatives with improved pharmacological profiles. For example, a 2023 paper in Organic Process Research & Development detailed a novel synthetic pathway that significantly increased the yield and purity of the compound, making it more accessible for preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for continued investigation. Future studies are expected to explore its potential in combination therapies and its efficacy in animal models of disease.

In conclusion, N,N-dimethyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide (CAS: 321533-80-6) represents a promising avenue for drug discovery, with applications spanning oncology and inflammation. Recent research has shed light on its mechanisms of action and potential therapeutic benefits, while also highlighting areas for further optimization. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.